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Compound of Interest

Compound Name: 3-Chlorothiophenol

Cat. No.: B146429

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for the use of 3-Chlorothiophenol, a key reagent in various synthetic
pathways. Adherence to these procedures is critical for ensuring laboratory safety and
operational integrity.

Immediate Safety and Hazard Information

3-Chlorothiophenol is a hazardous chemical requiring stringent safety measures. It is toxic if
swallowed, inhaled, or in contact with skin, and can cause severe skin burns and eye damage.
[1][2] The substance is also a combustible liquid.[1][2] Below is a summary of its key hazard
classifications and physical properties.

Hazard Classification Description

o ) Harmful if swallowed, in contact with skin, or if
Acute Toxicity (Oral, Dermal, Inhalation)

inhaled.[2]
Skin Corrosion/Irritation Causes severe skin burns.[1][3]
Serious Eye Damage/Eye Irritation Causes serious eye damage.[1][3]
Flammability Combustible liquid.[1][2]
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Physical and Chemical Properties

Molecular Formula C6H5CIS[4]

Molecular Weight 144.62 g/mol [4]

Appearance Colorless to light yellow liquid[5]
Odor Strong, unpleasant, garlic-like[5]
Boiling Point 104-105 °C at 35 mmHg|[6]
Density 1.245 g/mL at 25 °C[5]

Flash Point 194 °F (90 °C)[5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling 3-
Chlorothiophenol. The following table outlines the required PPE for various routes of
exposure.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Consult glove manufacturer's
compatibility charts. PVC
gloves may be suitable, but
suitability depends on the
specific operational context.[5]
Always inspect gloves for
integrity before use and
practice proper glove removal

to avoid skin contact.

Eyes/Face

Chemical safety goggles and

face shield

Use of both is required to
protect against splashes. Eye
protection should comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.[2]

Body

Chemical-resistant lab coat or

apron

Wear a lab coat and additional
chemical-resistant apron to
protect against splashes and
contamination of personal

clothing.

Respiratory

NIOSH/MSHA approved

respirator

Use a full-face respirator with
multi-purpose combination
(US) respirator cartridges,
especially when engineering
controls are not sufficient to
maintain exposure below
permissible limits.[1]
Respirator use requires prior

training and fit-testing.[1]

Operational Plan: Step-by-Step Handling and

Storage
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Strict adherence to the following procedures will minimize the risk of exposure and accidents.

Handling Protocol:

Engineering Controls: All work with 3-Chlorothiophenol must be conducted in a certified
chemical fume hood with adequate ventilation.[3] Ensure that an eyewash station and safety
shower are readily accessible and in good working order.[2]

Preventing Ignition: Keep the chemical away from open flames, hot surfaces, and other
sources of ignition.[2] Use non-sparking tools when handling containers.

Avoiding Incompatibilities: Store and handle 3-Chlorothiophenol away from strong oxidizing
agents, strong bases, and acids.[2][3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat,
drink, or smoke in the laboratory.

Transferring the Chemical: When transferring, do so carefully to avoid splashes. Grounding
and bonding may be necessary for large volume transfers to prevent static discharge.

Storage Protocol:

Container Integrity: Keep the container tightly closed when not in use.[3] Containers should
be clearly labeled with the chemical name and all relevant hazard warnings.

Storage Location: Store in a cool, dry, and well-ventilated area designated for corrosive and
flammable materials.[2][3] The storage area should be separate from incompatible
chemicals.

Air Sensitivity: As thiophenols can be air-sensitive, storing under an inert atmosphere (e.qg.,
nitrogen or argon) is recommended for long-term storage to prevent degradation.[7]

Disposal Plan: Waste Management and
Decontamination

Proper disposal of 3-Chlorothiophenol and contaminated materials is crucial to prevent

environmental contamination and ensure safety.
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Waste Disposal Protocol:

Waste Classification: 3-Chlorothiophenol and materials contaminated with it are considered
hazardous waste.

Waste Collection: Collect all waste in designated, labeled, and sealed containers. Do not mix
with other waste streams unless compatibility is confirmed.

Labeling and Storage: Waste containers must be clearly labeled as "Hazardous Waste" and
include the full chemical name. Store waste containers in a designated satellite accumulation
area.

Professional Disposal: Arrange for disposal through your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of
3-Chlorothiophenol down the drain.

Decontamination Protocol:

Glassware and Equipment: Glassware and equipment should be decontaminated
immediately after use. A bleach bath is an effective method for neutralizing thiols.[8]
Submerge glassware in a freshly prepared bleach solution in a well-ventilated area
(preferably within a fume hood) for at least 24 hours.[8]

Work Surfaces: Decontaminate work surfaces with a suitable decontaminating agent. A basic
solution can be effective in neutralizing thiols.[9] Always wipe down surfaces with an
appropriate solvent and then wash with soap and water.

Contaminated PPE: Dispose of single-use gloves and other contaminated disposable PPE
as hazardous waste. Reusable PPE should be thoroughly decontaminated before reuse.

Emergency Procedures: Spills and Exposures

Immediate and appropriate action is critical in the event of a spill or exposure.

Spill Response:

Evacuate and Alert: Immediately evacuate the area and alert nearby personnel.
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Control Ignition Sources: If the spill is significant, extinguish all nearby ignition sources.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, sand, or activated carbon.[3][10] Do not use combustible materials like paper
towels to absorb the initial spill.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-
sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[3]

Decontamination: Decontaminate the spill area with a basic solution followed by soap and
water.

EXxposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[11]

Workflow for Handling 3-Chlorothiophenol
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Workflow for Safe Handling of 3-Chlorothiophenol
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Caption: A flowchart outlining the key steps for the safe handling of 3-Chlorothiophenol, from
preparation to emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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